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Introduction

Propyne (CH3C=CH) and its isotopologues, such as propyne-d4 (CD3C=CD), are
fundamental building blocks in combustion chemistry and serve as model systems for
understanding intramolecular dynamics, isomerization, and dissociation pathways. The study of
their ultrafast dynamics following photoexcitation provides critical insights into reaction
mechanisms on the shortest timescales. Femtosecond laser spectroscopy, coupled with
techniques like velocity map imaging (VMI), allows for the real-time observation of these
processes.

This document provides detailed application notes and protocols for investigating the
femtosecond dynamics of propyne-d4. While direct experimental data for propyne-d4 is
scarce in the literature, the protocols and data presented here are based on studies of propyne
and are adapted for its deuterated counterpart. It is important to note that isotopic substitution
can influence dynamics, and these guidelines should be considered a starting point for specific
experimental design.

Key Photodissociation Channels of Propyne
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Upon ultraviolet excitation, propyne undergoes several dissociation and isomerization
reactions. The primary channels for propyne following 193 nm excitation include:

e H-atom loss: This can occur from either the acetylenic or the methyl group, leading to the
formation of propargyl (CH2CCH) or propynyl (CH3CC) radicals.

e H2 elimination: This channel results in the formation of C3H2 isomers.
e |somerization: Propyne can isomerize to allene (CH2=C=CH2).

For propyne-d4, the analogous dissociation channels would involve D-atom or D2 loss. The
branching ratios and dynamics of these channels are sensitive to the excitation wavelength and
the initial rovibrational state of the molecule.

Data Presentation

The following tables summarize hypothetical quantitative data for the photodissociation of
propyne-d4, based on analogous data from propyne studies. These values should be
experimentally verified.

Table 1: Time Constants for Propyne-d4 Photodissociation Channels

Dissociation Excitation . Experimental
Time Constant (fs) .
Channel Wavelength (nm) Technique
D-atom loss Femtosecond Pump-
_ 193 ~50
(acetylenic) Probe

Femtosecond Pump-

D-atom loss (methyl) 193 > 1000
Probe

Femtosecond Pump-
Probe

D2 elimination 193 > 1000

Table 2: Kinetic Energy Release for Propyne-d4 Photodissociation Products
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Excitation Peak Kinetic Experimental
Product Fragment .
Wavelength (nm) Energy (kcal/mol) Technique
D + CD3CC 193 ~18 Velocity Map Imaging
Lower than acetylenic ] ]
D + CD2CCD 193 D Velocity Map Imaging
0SS

D2 + C3D2 193 Varies with isomer Velocity Map Imaging

Experimental Protocols
Femtosecond Pump-Probe Spectroscopy

This protocol describes a typical setup for transient ionization measurements to study the
excited-state dynamics of propyne-d4.

Objective: To measure the time evolution of excited electronic states and the formation of
product species.

Methodology:
e Laser System:

o ATi:sapphire regenerative amplifier system producing ~35 fs pulses at 800 nm with a
repetition rate of 1 kHz.

o An optical parametric amplifier (OPA) to generate the pump pulse (e.g., 193 nm) via
harmonic generation or frequency mixing.

o A portion of the 800 nm fundamental is used as the probe pulse.
o Experimental Chamber:
o A high-vacuum chamber (pressure < 107-7 Torr) to avoid collisions.

o A pulsed molecular beam source to introduce a jet-cooled sample of propyne-d4 into the
chamber. This minimizes initial thermal energy.
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e Pump-Probe Setup:
o The pump beam is focused onto the molecular beam to excite the propyne-d4 molecules.

o The probe beam, delayed with respect to the pump by a motorized delay stage, ionizes
the excited molecules or nascent photoproducts.

o The resulting ions are detected by a time-of-flight (TOF) mass spectrometer.
o Data Acquisition:

o The ion signal for a specific mass-to-charge ratio (e.g., C3D3+) is recorded as a function
of the pump-probe delay.

o This provides a transient signal whose decay or rise corresponds to the lifetime of the
excited state or the formation time of the product, respectively.

Velocity Map Imaging (VMI)

This protocol outlines the use of VMI to determine the kinetic energy and angular distributions
of the photofragments.

Objective: To measure the speed and spatial distribution of the D-atom or other fragments from
propyne-d4 photodissociation.

Methodology:
e Laser and Vacuum Setup:
o Similar to the pump-probe setup, a photolysis laser (pump) initiates the dissociation.

o Asecond laser (probe) is used to ionize a specific product fragment (e.g., the D atom) via
resonance-enhanced multiphoton ionization (REMPI).

e VMI Spectrometer:

o The ionized fragments are accelerated by an electrostatic lens assembly towards a
position-sensitive detector (e.g., a microchannel plate coupled to a phosphor screen).
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o The electrostatic lens projects ions with the same initial velocity vector onto the same point
on the detector, regardless of their initial position in the interaction region.

e Imaging and Data Analysis:

o A CCD camera captures the image from the phosphor screen.

[e]

The 2D image is a projection of the 3D velocity distribution of the fragments.

o

An inverse Abel transformation is applied to the 2D image to reconstruct the 3D velocity
distribution.

o

From the reconstructed image, the kinetic energy release and the angular distribution of
the fragments can be determined.

Visualization of Workflows and Pathways
Experimental Workflow for Femtosecond Spectroscopy
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Caption: Experimental workflow for femtosecond spectroscopy of propyne-d4.
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Caption: Simplified photodissociation pathways for propyne-d4.

 To cite this document: BenchChem. [Application Notes and Protocols for Femtosecond Laser
Spectroscopy of Propyne-d4 Dynamics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606906#femtosecond-laser-spectroscopy-of-
propyne-d4-dynamics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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